Cas no 941884-23-7 (2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide)

• Product Name: 2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• CAS No: 941884-23-7
• MF: C₁₈H₁₈N₂O₃S₂
• MW: 374.477121829987
• CID: 5505846
• PubChem ID: 18586999
• Update Time: 2025-11-01

2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethylsulfonylphenyl)-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• AKOS024471042
• F2829-0540
• 2-(4-(ethylsulfonyl)phenyl)-N-(2-methylbenzo[d]thiazol-6-yl)acetamide
• 941884-23-7
• 2-[4-(ethanesulfonyl)phenyl]-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide
• 2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide

• Inchi： 1S/C18H18N2O3S2/c1-3-25(22,23)15-7-4-13(5-8-15)10-18(21)20-14-6-9-16-17(11-14)24-12(2)19-16/h4-9,11H,3,10H2,1-2H3,(H,20,21)
• InChI Key： SJCBDBUCNAPYRW-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)CC(NC1C=CC2=C(C=1)SC(C)=N2)=O)(=O)=O

Computed Properties

• Exact Mass: 374.07588479g/mol
• Monoisotopic Mass: 374.07588479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide

Comprehensive Overview of 2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide (CAS No. 941884-23-7)

The compound 2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide (CAS No. 941884-23-7) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring an ethanesulfonyl group and a benzothiazole moiety, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors, particularly in the context of inflammation and metabolic disorders, which are among the most searched topics in AI-driven drug discovery platforms.

One of the key reasons for the growing attention on 2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide is its potential role in modulating cellular pathways. The benzothiazole scaffold is known for its bioactivity, and when combined with the ethanesulfonyl group, it may exhibit enhanced pharmacokinetic properties. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal side effects. Online searches for "benzothiazole derivatives in drug design" and "sulfonyl-containing bioactive molecules" reflect this demand.

From a synthetic chemistry perspective, the preparation of CAS No. 941884-23-7 involves multi-step organic reactions, including sulfonylation and amide coupling. These methods are frequently discussed in academic forums and patent literature, as they are critical for producing high-purity compounds for clinical trials. The compound's stability and solubility profile also make it a candidate for formulation studies, a hot topic in pharmaceutical development circles.

In addition to its pharmaceutical potential, 2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide has garnered interest in biochemical assays and high-throughput screening. Its ability to interact with specific proteins or nucleic acids could pave the way for novel diagnostic tools. This is particularly relevant given the surge in searches for "small molecule probes for disease biomarkers" and "targeted therapy innovations."

Environmental and safety considerations are also paramount when working with CAS No. 941884-23-7. While not classified as hazardous, proper handling protocols are essential to ensure researcher safety and compound integrity. This aligns with the broader industry focus on green chemistry and sustainable lab practices, which are frequently queried in scientific databases.

Looking ahead, the versatility of 2-4-(ethanesulfonyl)phenyl-N-(2-methyl-1,3-benzothiazol-6-yl)acetamide positions it as a promising candidate for further exploration. Whether in drug development, molecular biology, or material science, its applications are vast. As the scientific community continues to prioritize AI-aided molecular design and personalized therapeutics, compounds like this will remain at the forefront of innovation.